Cas no 1012207-68-9 (2-(4-(2-(2,4-Dichlorophenoxy)acetamido)phenyl)acetic acid)

• Product Name: 2-(4-(2-(2,4-Dichlorophenoxy)acetamido)phenyl)acetic acid
• CAS No: 1012207-68-9
• MF: C₁₆H₁₃Cl₂NO₄
• MW: 354.184722661972
• MDL: MFCD10050038
• CID: 2157151
• PubChem ID: 24286401
• Update Time: 2025-08-03

2-(4-(2-(2,4-Dichlorophenoxy)acetamido)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(2-(2,4-Dichlorophenoxy)acetamido)phenyl)acetic acid
• Benzeneacetic acid, 4-[[2-(2,4-dichlorophenoxy)acetyl]aMino]-
• Benzeneacetic acid,4-[[2-(2,4-dichlorophenoxy)acetyl]aMino]-
• 2-(4-(2-(2,4-Dichlorophenoxy)acetamido)phenyl)aceticacid
• 1012207-68-9
• CS-M1779
• C12485
• AKOS000106965
• CS-14518
• 2-[4-[[2-(2,4-dichlorophenoxy)acetyl]amino]phenyl]acetic acid

• MDL： MFCD10050038
• Inchi： 1S/C16H13Cl2NO4/c17-11-3-6-14(13(18)8-11)23-9-15(20)19-12-4-1-10(2-5-12)7-16(21)22/h1-6,8H,7,9H2,(H,19,20)(H,21,22)
• InChI Key： OVJOXMSYQWMNEO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NC1C=CC(CC(=O)O)=CC=1)=O)Cl

Computed Properties

• Exact Mass: 353.0221633g/mol
• Monoisotopic Mass: 353.0221633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6

Additional information on 2-(4-(2-(2,4-Dichlorophenoxy)acetamido)phenyl)acetic acid

Chemical Profile of 2-(4-(2-(2,4-Dichlorophenoxy)acetamido)phenyl)acetic Acid (CAS No. 1012207-68-9)

The compound 2-(4-(2-(2,4-Dichlorophenoxy)acetamido)phenyl)acetic acid, identified by the CAS registry number CAS No. 1012207-68-9, is a synthetic organic compound with a complex structure that has garnered attention in the fields of pharmacology and organic chemistry. This compound belongs to the class of substituted acetic acids, characterized by its aromatic rings and chlorinated substituents, which contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of understanding the molecular interactions and pharmacokinetics of this compound. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics, to elucidate its binding affinities with various biological targets. These studies suggest that the compound may exhibit potential as a modulator of key enzymes or receptors involved in metabolic pathways, making it a candidate for further exploration in drug discovery.

The synthesis of 2-(4-(2-(2,4-Dichlorophenoxy)acetamido)phenyl)acetic acid involves a multi-step process that incorporates both classical organic synthesis techniques and modern catalytic methods. The use of transition metal catalysts has been shown to enhance the efficiency of certain steps, such as the formation of amide bonds and the introduction of chlorinated substituents. These advancements have not only improved the overall yield but also reduced the environmental footprint of the synthesis process.

In terms of applications, this compound has been investigated for its potential in therapeutic areas such as oncology and inflammation. Preclinical studies have demonstrated that it exhibits selective inhibitory effects on certain cancer cell lines, suggesting its role in anti-proliferative pathways. Additionally, its ability to modulate inflammatory responses has positioned it as a promising lead compound for anti-inflammatory drug development.

From an environmental perspective, the degradation pathways and bioaccumulation potential of CAS No. 1012207-68-9 have been studied to assess its ecological impact. Research indicates that under aerobic conditions, the compound undergoes rapid biodegradation, minimizing its persistence in aquatic environments. This finding is significant for regulatory assessments and risk management strategies associated with its use in industrial or pharmaceutical settings.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further research into the therapeutic potential of this compound. The integration of artificial intelligence (AI)-enabled drug design tools with experimental validation is anticipated to accelerate the discovery process and optimize its pharmacokinetic properties for clinical applications.

In conclusion, 2-(4-(2-(2,4-Dichlorophenoxy)acetamido)phenyl)acetic acid (CAS No. 1012207-68-9) represents a promising molecule with diverse applications in both research and industry. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation techniques, positions it as a valuable asset in the pursuit of innovative therapeutic solutions.